Cas no 1267813-91-1 (2,2-Dimethyl-1-propylpiperazine)

2,2-Dimethyl-1-propylpiperazine is a substituted piperazine derivative characterized by its unique sterically hindered structure, featuring a quaternary carbon center and a propyl side chain. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The dimethyl substitution at the 2-position enhances stability and influences reactivity, while the propyl group offers flexibility for further functionalization. Its structural properties make it suitable for applications requiring tailored steric and electronic effects, such as ligand design or catalyst development. The compound is typically handled under controlled conditions due to its reactivity.
2,2-Dimethyl-1-propylpiperazine structure
1267813-91-1 structure
Product Name:2,2-Dimethyl-1-propylpiperazine
CAS No:1267813-91-1
MF:C9H20N2
MW:156.268502235413
CID:5703587
PubChem ID:20069974
Update Time:2025-06-09

2,2-Dimethyl-1-propylpiperazine Chemical and Physical Properties

Names and Identifiers

    • AKOS012905462
    • CS-0297806
    • EN300-1253249
    • 2,2-dimethyl-1-propylpiperazine
    • 1267813-91-1
    • SCHEMBL7449892
    • Piperazine, 2,2-dimethyl-1-propyl-
    • 2,2-Dimethyl-1-propylpiperazine
    • Inchi: 1S/C9H20N2/c1-4-6-11-7-5-10-8-9(11,2)3/h10H,4-8H2,1-3H3
    • InChI Key: JIBWCSGKSGEZOO-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCNCC1(C)C

Computed Properties

  • Exact Mass: 156.162648646g/mol
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.839±0.06 g/cm3(Predicted)
  • Boiling Point: 188.9±8.0 °C(Predicted)
  • pka: 9.35±0.40(Predicted)

2,2-Dimethyl-1-propylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1253249-0.05g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
0.05g
$612.0 2023-05-26
Enamine
EN300-1253249-0.1g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
0.1g
$640.0 2023-05-26
Enamine
EN300-1253249-0.25g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
0.25g
$670.0 2023-05-26
Enamine
EN300-1253249-0.5g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
0.5g
$699.0 2023-05-26
Enamine
EN300-1253249-1.0g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
1g
$728.0 2023-05-26
Enamine
EN300-1253249-2.5g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
2.5g
$1428.0 2023-05-26
Enamine
EN300-1253249-5.0g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
5g
$2110.0 2023-05-26
Enamine
EN300-1253249-10.0g
2,2-dimethyl-1-propylpiperazine
1267813-91-1
10g
$3131.0 2023-05-26
Enamine
EN300-1253249-50mg
2,2-dimethyl-1-propylpiperazine
1267813-91-1
50mg
$587.0 2023-10-02
Enamine
EN300-1253249-100mg
2,2-dimethyl-1-propylpiperazine
1267813-91-1
100mg
$615.0 2023-10-02

2,2-Dimethyl-1-propylpiperazine Related Literature

Additional information on 2,2-Dimethyl-1-propylpiperazine

Chemical Profile of 2,2-Dimethyl-1-propylpiperazine (CAS No. 1267813-91-1)

2,2-Dimethyl-1-propylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1267813-91-1, is a heterocyclic organic compound belonging to the piperazine class. This compound features a six-membered aromatic ring substituted with two methyl groups at the 2-position and a propyl group at the 1-position. Its molecular structure imparts unique physicochemical properties, making it of significant interest in pharmaceutical and chemical research.

The structure of 2,2-Dimethyl-1-propylpiperazine contributes to its potential applications in medicinal chemistry. Piperazine derivatives are well-documented for their pharmacological activity, often serving as scaffolds in drug development. The presence of the propyl group enhances lipophilicity, which can influence membrane permeability and metabolic stability—critical factors in drug design. Recent studies have highlighted the role of substituted piperazines in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in various neurological and psychiatric disorders.

In the context of modern pharmaceutical research, compounds like 2,2-Dimethyl-1-propylpiperazine are being explored for their potential as intermediates in synthesizing novel therapeutic agents. The compound’s stability under various conditions makes it a valuable candidate for further functionalization. Researchers have reported its utility in generating derivatives with enhanced binding affinity to specific biological targets, thereby expanding its pharmacological repertoire.

One of the most compelling aspects of 2,2-Dimethyl-1-propylpiperazine is its versatility in synthetic chemistry. Its reactivity allows for modifications at multiple positions on the piperazine ring, enabling the creation of structurally diverse analogs. For instance, researchers have investigated its use in generating N-substituted piperazines, which exhibit varied biological activities depending on the substituent’s nature. These modifications are particularly relevant in developing treatments for conditions such as depression, schizophrenia, and addiction.

The pharmacokinetic profile of 2,2-Dimethyl-1-propylpiperazine is another area of active investigation. Studies suggest that the compound exhibits moderate solubility in both water and organic solvents, facilitating its use in formulation development. Additionally, preliminary data indicate that it undergoes metabolic degradation via cytochrome P450 enzymes, a finding that could inform dosing strategies and minimize potential drug-drug interactions.

Recent advancements in computational chemistry have further enhanced the understanding of 2,2-Dimethyl-1-propylpiperazine’s interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities with enzymes and receptors relevant to neurological disorders. These simulations not only accelerate hit identification but also provide insights into structure-activity relationships (SAR), guiding medicinal chemists toward optimizing potency and selectivity.

The synthetic pathways for 2,2-Dimethyl-1-propylpiperazine have been refined to improve yield and purity. Common methods involve alkylation reactions on a piperazine precursor followed by functional group transformations to introduce the propyl and methyl groups. Advances in catalytic systems have enabled greener synthetic routes, reducing waste and energy consumption—a critical consideration in sustainable chemistry practices.

In industrial applications, 2,2-Dimethyl-1-propylpiperazine may serve as a building block for larger molecules or as a reference standard in quality control assays. Its well-characterized properties make it an ideal candidate for validating analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, its role in process optimization ensures consistent production standards across different manufacturing scales.

The future directions of research on 2,2-Dimethyl-1-propylpiperazine are promising. Ongoing studies aim to uncover novel derivatives with improved pharmacological profiles or reduced side effects. Collaborative efforts between academia and industry are likely to drive innovation by leveraging cutting-edge technologies such as artificial intelligence (AI) for drug discovery. Such integrations could significantly shorten the timeline from discovery to clinical development.

Finally, regulatory considerations play a crucial role in advancing compounds like CAS No. 1267813-91-1 into therapeutic use. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) ensures safety and efficacy before human testing begins. As research progresses, robust toxicological assessments will be essential to address any potential risks associated with prolonged exposure or off-target effects.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd